1-Oxa-3-azaspiro[4.4]nonane-2,4-dione
Overview
Description
1-Oxa-3-azaspiro[4.4]nonane-2,4-dione is a chemical compound with the molecular formula C7H9NO3 . It has a molecular weight of 155.15 g/mol . The IUPAC name for this compound is 1-oxa-3-azaspiro[4.4]nonane-2,4-dione .
Molecular Structure Analysis
The molecular structure of 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione consists of a spirocyclic system, which includes an oxygen atom and a nitrogen atom . The InChI code for this compound is 1S/C7H9NO3/c9-5-7(3-1-2-4-7)11-6(10)8-5/h1-4H2,(H,8,9,10) .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione include a molecular weight of 155.15 g/mol , a topological polar surface area of 55.4 Ų , and zero rotatable bonds . The compound is also characterized by a complexity of 218 .Scientific Research Applications
-
Pharmacological Studies
- Field : Pharmacology
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been studied for its effects on acetylcholine-induced contraction of guinea pig ileum and on mice motor activity .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The compound showed an inhibitory activity about 10% that of Cyclizine towards acetylcholine-induced contraction of guinea pig ileum, whereas it increased mice motor activity. Some of the compounds studied also showed slight sedative properties .
-
Synthesis of Spirocyclic Compounds
- Field : Organic Chemistry
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been used in the synthesis of spirocyclic oxetanes .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The synthesis resulted in the creation of new spirocyclic oxetanes .
-
Synthesis of Spirocyclic Oxetane-Fused Benzimidazole
- Field : Organic Chemistry
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been used in the synthesis of a spirocyclic oxetane-fused benzimidazole .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The synthesis resulted in the creation of a new tetracyclic system, 1ʹ,2ʹ-dihydro-4ʹH-spiro[oxetane-3,3ʹ-pyrido[1,2-a]benzimidazole] and the azetidine ring-opened adduct, N-(2-acetamido-4-bromophenyl)-N-{[3-(chloromethyl)oxetan-3-yl]methyl}acetamide .
-
Reaction with Phenylhydrazine
-
Reaction with Phenylhydrazine
-
Synthesis of 2-oxa-7-azaspiro[3.5]nonane
- Field : Organic Chemistry
- Application Summary : “1-Oxa-3-azaspiro[4.4]nonane-2,4-dione” has been used in the synthesis of 2-oxa-7-azaspiro[3.5]nonane .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The synthesis resulted in the creation of 2-oxa-7-azaspiro[3.5]nonane .
Safety And Hazards
properties
IUPAC Name |
1-oxa-3-azaspiro[4.4]nonane-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c9-5-7(3-1-2-4-7)11-6(10)8-5/h1-4H2,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEZFDLNHBQSENG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)C(=O)NC(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30511619 | |
Record name | 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30511619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxa-3-azaspiro[4.4]nonane-2,4-dione | |
CAS RN |
67852-27-1 | |
Record name | 1-Oxa-3-azaspiro[4.4]nonane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30511619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.